4-(2,4-Dimethylimidazol-1-yl)benzonitrile

• Molecular Formula: C12H11N3
• Molecular Weight: 197.24 g/mol
• IUPAC Name: 4-(2,4-dimethylimidazol-1-yl)benzonitrile
• InChI: InChI=1S/C12H11N3/c1-9-8-15(10(2)14-9)12-5-3-11(7-13)4-6-12/h3-6,8H,1-2H3
• InChI Key: KEHLHHWHELQZKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=N1)C)C2=CC=C(C=C2)C#N

Description

4-(2,4-Dimethylimidazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H11N3 and its molecular weight is 197.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-fluorobenzonitrile (3 g, 25 mmol), 2,4-dimethylimidazolium chloride (3 g, 25 mmol) and potassium carbonate (7.2 g, 52 mmol) in dimethylformamide (50 ml) was heated at 145° C. for 16 hours. Most of the solvent was evaporated in vacuo and the residue was partitioned between ethyl acetate and brine. The organic layer was dried (magnesium sulphate) and evaporated a yellow solid. Crystallization from hexane/ether afforded a pale-yellow solid (2.6 g, 57%).